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Compound of Interest

Compound Name: 6-Bromo-8-chloroquinoline

Cat. No.: B599952

For Immediate Release

This technical guide provides a detailed overview of 6-Bromo-8-chloroquinoline, a
halogenated quinoline derivative of significant interest to researchers and professionals in the
fields of medicinal chemistry, drug discovery, and materials science. This document covers its
commercial availability, potential synthetic routes, and the broader biological context of
substituted quinolines, offering a valuable resource for its application in research and
development.

Physicochemical Properties

6-Bromo-8-chloroquinoline, with the Chemical Abstracts Service (CAS) registry number
16567-13-8, is a solid organic compound. Its molecular formula is CoHsBrCIN, and it has a
molecular weight of 242.50 g/mol .[1][2] The structure consists of a quinoline core substituted
with a bromine atom at the 6-position and a chlorine atom at the 8-position.

Commercial Availability and Suppliers

6-Bromo-8-chloroquinoline is available from various chemical suppliers. The purity, pricing,
and availability can vary, and researchers are advised to contact the suppliers directly for the
most current information. Below is a summary of some of the known suppliers.
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Synthesis and Preparation

While a specific, detailed experimental protocol for the synthesis of 6-Bromo-8-
chloroquinoline is not readily available in the reviewed literature, its preparation can be
inferred from established methods for the synthesis of halogenated quinolines.[6][7] A plausible
synthetic approach would involve a multi-step process, likely starting from a suitably substituted
aniline precursor.

A general logical workflow for such a synthesis is outlined below:

Substituted Aniline Precursor el o0 3 o . »-| Halogenation [ 6-Bromo-8-chloroquinoline
(e.g., Skraup or Doebner-von Miller)
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Caption: A logical workflow for the synthesis of 6-Bromo-8-chloroquinoline.

The synthesis would likely begin with a substituted aniline, which would undergo a cyclization
reaction, such as the Skraup or Doebner-von Miller reaction, to form the quinoline core.
Subsequent halogenation steps would introduce the bromine and chlorine atoms at the desired
positions. The specific reagents and reaction conditions would need to be optimized to achieve
the desired regioselectivity and yield. Reviews on the synthesis of halogenated quinolines can
provide a valuable starting point for developing a specific protocol.[8][9]

Potential Applications in Research and Drug
Development

Substituted quinolines are a well-established class of compounds with a broad spectrum of
biological activities, making them privileged scaffolds in medicinal chemistry.[3][10][11] While
specific studies on the biological activity of 6-Bromo-8-chloroquinoline are limited, the known
activities of related halogenated quinolines suggest several potential areas of investigation.

Potential Biological Activities of Halogenated Quinolines

e Anticancer Activity: Many quinoline derivatives exhibit potent anticancer properties by
targeting various cellular mechanisms, including enzyme inhibition and disruption of cell
signaling pathways.[4][12]

» Antimicrobial Activity: The quinoline core is central to several antibacterial and antifungal
drugs. Halogen substitution can significantly influence the antimicrobial spectrum and
potency.

 Antiviral Activity: Certain substituted quinolines have shown promise as antiviral agents.

» Anti-inflammatory Activity: The anti-inflammatory properties of some quinoline derivatives
make them interesting candidates for the development of new therapies for inflammatory
diseases.

The specific substitution pattern of 6-Bromo-8-chloroquinoline, with halogens at positions 6
and 8, may confer unique pharmacological properties. Researchers can use this compound as
a building block for the synthesis of more complex molecules with potential therapeutic
applications.
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Caption: Potential research applications of 6-Bromo-8-chloroquinoline.

Experimental Protocols

Detailed experimental protocols for the use of 6-Bromo-8-chloroquinoline are not yet widely
published. However, researchers can adapt standard protocols used for other substituted
quinolines in various assays. For example, in anticancer research, protocols for cell viability
assays (e.g., MTT or XTT), apoptosis assays, and enzyme inhibition assays would be relevant.
Similarly, in antimicrobial research, standard methods for determining the minimum inhibitory
concentration (MIC) would be applicable.

Conclusion

6-Bromo-8-chloroquinoline is a commercially available compound with significant potential
for use in drug discovery and materials science. While specific biological data and detailed
synthesis protocols are still emerging, the rich history of halogenated quinolines in medicinal
chemistry provides a strong foundation for its exploration. This guide serves as a starting point
for researchers interested in harnessing the potential of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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